5-Bromo-3-nitro-4-(4-(pyridin-3-ylmethyl)piperazin-1-yl)pyridin-2-amine

• Molecular Formula: C15H17BrN6O2
• Molecular Weight: 393.24 g/mol
• IUPAC Name: 5-bromo-3-nitro-4-[4-(pyridin-3-ylmethyl)piperazin-1-yl]pyridin-2-amine
• InChI: InChI=1S/C15H17BrN6O2/c16-12-9-19-15(17)14(22(23)24)13(12)21-6-4-20(5-7-21)10-11-2-1-3-18-8-11/h1-3,8-9H,4-7,10H2,(H2,17,19)
• InChI Key: PZLGRWHCOVRTEM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CN=CC=C2)C3=C(C(=NC=C3Br)N)[N+](=O)[O-]

Description

5-Bromo-3-nitro-4-(4-(pyridin-3-ylmethyl)piperazin-1-yl)pyridin-2-amine is a useful research compound. Its molecular formula is C15H17BrN6O2 and its molecular weight is 393.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 5-bromo-4-chloro-3-nitro-pyridin-2-ylamine (0.126 g, 0.50 mmol) and isopropanol (9 ml) was added 1-[(3-pyridyl)-methyl]-piperazine (0.097 g, 0.55 mmol) followed by diisopropylethylamine (0.10 ml, 0.57 mmol). The reaction mixture was heated at 45° C. for 18 h, then allowed to cool to room temperature. The precipitate was collected by filtration and washed with isopropanol and diethyl ether. The title compound was thus obtained as a yellow solid (0.160 g, 82%); 1H-NMR (500 MHz, DMSO-d6) 3.05 (br s, 4H, piperazine N(CH2)2), 3.56 (s, 2H, NCH2), 7.02 (s, 2H, NH2), 7.36 (dd, J=7.80, 4.75 Hz, 1H, pyridyl 5-H), 7.74 (dt, J=7.80, 1.70 Hz, 1H, pyridyl 4-H), 8.16 (s, 1H, 6-H), 8.47 (dd, J=4.75, 1.60 Hz, 1H, pyridyl 6-H), 8.50 (d, J=1.65 Hz, 1H, pyridyl 2-H);